![molecular formula C9H13N3O2 B1356711 1-Cyclohexyl-4-nitropyrazole CAS No. 97421-22-2](/img/structure/B1356711.png)
1-Cyclohexyl-4-nitropyrazole
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Overview
Description
1-Cyclohexyl-4-nitropyrazole (CHNP) is a nitropyrazole derivative. It is also known as 1-cyclohexyl-4-nitro-1H-pyrazole . The compound has been studied extensively due to its unique properties, including its ability to inhibit the enzymatic activity of nitric oxide synthase (NOS).
Synthesis Analysis
The synthesis of 4-nitropyrazole, a related compound, has been reported in various methods . One method involves the nitration reaction of pyrazole with mixed acid, followed by continuous quenching, neutralization, extraction, and separation . The final product 4-nitropyrazole was obtained with 96.9% yield, 99.3% purity, and 381 g/h productivity .Molecular Structure Analysis
The molecular formula of 1-Cyclohexyl-4-nitropyrazole is C9H13N3O2 . The molecular weight is 195.22 g/mol .Chemical Reactions Analysis
The nitration reaction of pyrazole with mixed acid is a key step in the synthesis of 4-nitropyrazole . The process involves continuous quenching, neutralization, extraction, and separation .Scientific Research Applications
Corrosion Inhibition
Research demonstrates the potential use of heterocyclic diazoles, including 4-nitropyrazole, as corrosion inhibitors for iron in acidic environments. These compounds can effectively reduce corrosion current and increase charge-transfer resistance, indicating their efficacy in protecting metal surfaces from corrosion. This is particularly relevant in industrial applications where metal corrosion can be a significant issue (Babić-Samardžija et al., 2005).
Anti-Tuberculosis Activity
Nitropyrazoles, including derivatives of 4-nitropyrazole, have shown promise in anti-tuberculosis research. Their ability to inhibit mycobacterial activity suggests potential applications in developing new treatments for tuberculosis. This could be particularly valuable in addressing drug-resistant strains of the disease (Walczak et al., 2004).
Antibacterial Properties
Certain 3-nitropyrazole compounds, related to 4-nitropyrazole, have been identified as potent synthetic antibacterial agents. Their effectiveness in experimental bacterial infections in mice indicates the potential for developing new antibiotics based on this chemical structure (Wick et al., 1973).
Radiosensitization in Cancer Therapy
Research on aziridinyl nitropyrazoles, related to 4-nitropyrazole, has explored their potential as radiosensitizers in cancer therapy. These compounds could enhance the effectiveness of radiotherapy by sensitizing hypoxic cells, which are often resistant to traditional treatments (Naylor et al., 1991).
Materials Science and Coordination Chemistry
4-Nitropyrazole has been studied in the context of materials science, particularly in the synthesis of metal salts. These salts have potential applications in materials science and coordination chemistry, contributing to the development of new materials with specific properties (Nieupoort et al., 1978).
Safety And Hazards
properties
IUPAC Name |
1-cyclohexyl-4-nitropyrazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c13-12(14)9-6-10-11(7-9)8-4-2-1-3-5-8/h6-8H,1-5H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKGGPABUZVDTIY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=C(C=N2)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701295936 |
Source
|
Record name | 1H-Pyrazole, 1-cyclohexyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701295936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cyclohexyl-4-nitropyrazole | |
CAS RN |
97421-22-2 |
Source
|
Record name | 1H-Pyrazole, 1-cyclohexyl-4-nitro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=97421-22-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole, 1-cyclohexyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701295936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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